Cas no 1804314-36-0 (4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804314-36-0
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4830885
• Update Time: 2025-06-22

4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H4F7NO3/c10-3-1-5(20-9(14,15)16)17-4(2-6(18)19)7(3)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： KDJXIYBYZATIQN-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(CC(=O)O)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1804314-36-0)

4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804314-36-0, is characterized by its pyridine core substituted with various fluorinated and methyl groups, making it a promising candidate for the development of novel therapeutic agents.

The< strong>fluorine atoms incorporated into the molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a well-established strategy in drug design, often employed to enhance metabolic stability, binding affinity, and overall bioavailability. In particular, the presence of< strong>trifluoromethyl and< strong>trifluoromethoxy groups contributes to the compound's lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy.

This compound has been extensively studied in recent years for its potential applications in the treatment of various diseases. One of the most notable areas of research involves its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, it is possible to develop treatments that modulate these pathways effectively.

Recent studies have highlighted the< strong>4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid as a key intermediate in the development of small-molecule inhibitors that exhibit high selectivity and potency. For instance, researchers have demonstrated its utility in creating inhibitors targeting tyrosine kinases, which are overexpressed in many cancerous cells. The< strong>fluoro-substituted pyridine moiety is particularly effective in improving the binding affinity of these inhibitors to their target proteins, thereby enhancing their therapeutic potential.

The< strong>trifluoromethyl group, a common feature in many bioactive molecules, contributes to the compound's stability and binding interactions. This group enhances the lipophilicity of the molecule, which is essential for crossing biological membranes and achieving effective drug delivery. Additionally, the< strong>trifluoromethoxy group provides further metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, it has been investigated as a potential scaffold for developing antiviral agents. The unique electronic properties of fluorinated pyridines make them attractive for designing molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication.

The synthesis of< strong>4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the expertise required in pharmaceutical chemistry to produce such compounds on an industrial scale.

The pharmacological profile of this compound has been thoroughly evaluated through both computational modeling and experimental studies. Computational methods have been instrumental in predicting how it interacts with biological targets at the molecular level. These simulations have helped researchers optimize its structure for improved efficacy and reduced side effects.

In vitro studies have demonstrated that< strong>4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid exhibits potent activity against various kinases, including those involved in cancer cell proliferation. Its ability to inhibit these enzymes without affecting closely related proteins suggests high selectivity, which is crucial for minimizing off-target effects. Furthermore, preclinical studies have shown promising results in animal models, indicating its potential as a lead compound for further development.

The regulatory landscape for pharmaceutical compounds like this one is stringent but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. The development pipeline for< strong>4-Fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid, therefore, involves rigorous testing across multiple phases of clinical trials to ensure that it meets all necessary standards.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design continue to leverage fluorinated pyridines as versatile scaffolds for developing novel therapeutics. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in personalized medicine approaches.